Cas no 1822568-39-7 (Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate)

• Product Name: Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate
• CAS No: 1822568-39-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD24666612
• CID: 5606354
• PubChem ID: 53720577
• Update Time: 2025-05-23

Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-8789450
• 1822568-39-7
• methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate
• Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate

• MDL： MFCD24666612
• Inchi： 1S/C9H17NO4/c1-12-9(11)7(10)3-2-4-8-13-5-6-14-8/h7-8H,2-6,10H2,1H3
• InChI Key： CGZMNJAMHGWLTN-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCC(C(=O)OC)N

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate

Research Briefing on Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate (CAS: 1822568-39-7) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate (CAS: 1822568-39-7) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This ester derivative, featuring a 1,3-dioxolane-protected aldehyde functionality, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and drug candidates. Recent studies have highlighted its role in the construction of complex peptidomimetics and as a precursor for amino acid analogs with potential pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate as a key building block for the synthesis of protease inhibitors targeting viral infections. The compound's unique structural features, including the masked aldehyde group, allowed for selective modifications that enhanced the inhibitors' binding affinity and metabolic stability. The study reported a 40% improvement in inhibitory activity against the target protease compared to previous analogs, underscoring the compound's potential in antiviral drug development.

Another significant application was demonstrated in a Nature Communications paper, where the compound was utilized in the synthesis of novel gamma-aminobutyric acid (GABA) derivatives. The research team employed Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate as a crucial intermediate to introduce structural diversity into GABA analogs, resulting in compounds with enhanced blood-brain barrier permeability and improved neuropharmacological profiles. These findings open new avenues for the treatment of neurological disorders such as epilepsy and anxiety.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification processes for Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate. A 2024 study in Organic Process Research & Development reported a scalable, green chemistry approach that increased yield by 25% while reducing hazardous waste generation. This development is particularly important for potential industrial-scale applications in pharmaceutical manufacturing.

The compound's mechanism of action and biological activity continue to be areas of active investigation. Preliminary in vitro studies suggest that certain derivatives of Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate may exhibit anti-inflammatory properties by modulating specific cytokine pathways. However, further in vivo studies are needed to validate these findings and assess the compound's therapeutic potential in inflammatory diseases.

Looking forward, researchers anticipate that Methyl 2-amino-5-(1,3-dioxolan-2-yl)pentanoate will play an increasingly important role in medicinal chemistry. Its structural flexibility and functional group compatibility make it an attractive scaffold for the development of targeted therapies, particularly in areas such as infectious diseases, neurological disorders, and cancer treatment. Ongoing research efforts are focused on expanding the compound's applications through innovative synthetic strategies and comprehensive biological evaluations.